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Compound of Interest

Compound Name: 3-(3-Bromophenyl)propanenitrile

CAS No.: 376646-63-8

Cat. No.: B1273805

Get Quote

Chemical Identity and Physicochemical
Properties
3-(3-Bromophenyl)propanenitrile is an organic compound that is integral to various synthetic

pathways in medicinal chemistry and materials science.[1][2] Its core structure consists of a

benzene ring substituted with a bromine atom and a propanenitrile group. Understanding its

fundamental properties is the first step in a thorough safety evaluation.

Property Value Source

Molecular Formula C₉H₈BrN [3][4][5]

Molecular Weight 210.07 g/mol [3][4][5]

Appearance Solid [3]

CAS Number 376646-63-8 [4][5]

SMILES String N#CCCC1=CC=CC(Br)=C1 [4]
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Hazard Identification and GHS Classification
While a complete, standardized Safety Data Sheet (SDS) for 3-(3-
Bromophenyl)propanenitrile is not consistently available across all suppliers, a compilation of

available data indicates the following hazards. It is crucial to treat this compound with care,

recognizing the potential for both acute and chronic health effects, as well as environmental

toxicity.

GHS Pictograms:

Signal Word: Warning[4]

Hazard Statements:

H302: Harmful if swallowed.[4]

H312: Harmful in contact with skin.[4]

H412: Harmful to aquatic life with long lasting effects.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][6]

P264: Wash skin thoroughly after handling.[4][6]

P270: Do not eat, drink or smoke when using this product.[7]

P271: Use only outdoors or in a well-ventilated area.[4][6]

P273: Avoid release to the environment.[3][7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][6]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P302+P352: IF ON SKIN: Wash with plenty of water.[4][6]
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P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][6]

P330: Rinse mouth.[4]

P362+P364: Take off contaminated clothing and wash it before reuse.[6]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[4][6]

P405: Store locked up.[4][6]

P501: Dispose of contents/container in accordance with local regulations.[4][6]

Toxicological Profile and Exposure Risks
The primary toxicological concern with aryl nitriles stems from their potential to release cyanide

in vivo.[8] While specific toxicological data for 3-(3-Bromophenyl)propanenitrile is limited, the

known hazards of similar compounds provide a basis for a cautious approach.

Exposure Routes and Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: Harmful if absorbed through the skin. May cause irritation.[4]

Eye Contact: May cause serious eye irritation.

Ingestion: Harmful if swallowed.[4] Ingestion can lead to symptoms of cyanide poisoning,

which include headache, dizziness, confusion, and in severe cases, respiratory arrest.

Experimental Workflow: Risk Assessment and
Mitigation
A proactive approach to safety is paramount. The following workflow outlines a systematic

process for risk assessment and the implementation of control measures.
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Risk Assessment and Mitigation Workflow

Identify Hazards
(H302, H312, H412)

Assess Risks
(Inhalation, Dermal, Ingestion, Environmental)

Implement Control Measures

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Goggles)

Review and Refine
(Post-Experiment Debrief)
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Emergency Exposure Response Workflow

Exposure Event

Remove from Exposure Source

Skin Contact?

Eye Contact?

No

Flush with water for 15+ min
Remove contaminated clothing

Yes

Inhalation?

No

Flush eyes with water for 15+ min
Hold eyelids open

Yes

Ingestion?

No

Move to fresh air
Provide respiratory support if needed

Yes

Rinse mouth
DO NOT induce vomiting

Yes

Seek Immediate Medical Attention

No
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Caption: Step-by-step workflow for responding to an exposure event involving 3-(3-
Bromophenyl)propanenitrile.

Detailed First-Aid Measures:

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention. [6][9]*

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. [9][10]Remove contaminated clothing and shoes. Seek medical attention if

irritation persists. [9][10]* After Eye Contact: Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [6][11][10]

[12]Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate

medical attention. [6][12]* After Ingestion: Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth with water. Seek immediate medical

attention. [6][9] Spill and Leak Procedures:

Minor Spills:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for proper disposal.

Major Spills:

Evacuate the laboratory immediately.

Alert others in the vicinity and activate the fire alarm if necessary.

Contact your institution's emergency response team.

Disposal Considerations
Waste generated from the use of 3-(3-Bromophenyl)propanenitrile must be handled as

hazardous waste.
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Waste Disposal: Dispose of in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to be released into the environment. [3]*

Contaminated Packaging: Empty containers should be triple-rinsed and disposed of as

hazardous waste.

Conclusion
3-(3-Bromophenyl)propanenitrile is a valuable research chemical that can be used safely

with proper precautions. A thorough understanding of its potential hazards, coupled with the

consistent application of robust safety protocols, is the cornerstone of responsible research. By

integrating the principles outlined in this guide into your laboratory's standard operating

procedures, you can create a safe environment for groundbreaking scientific discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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